Cas no 1804362-34-2 (Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate)
Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate
-
- Inchi: 1S/C10H10F3IN2O3/c1-18-8(17)3-6-5(4-15)2-7(9(14)16-6)19-10(11,12)13/h2H,3-4,15H2,1H3
- InChI Key: MFKRHQRJUGHUJF-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(CN)C(CC(=O)OC)=N1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 317
- XLogP3: 1.4
- Topological Polar Surface Area: 74.4
Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088492-1g |
Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate |
1804362-34-2 | 97% | 1g |
$1,504.90 | 2022-04-02 |
Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate
Research Brief on Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804362-34-2)
Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804362-34-2) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and antimicrobial compounds. The presence of the aminomethyl group enhances its reactivity, making it a versatile building block for further chemical modifications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic utility of Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate in the development of kinase inhibitors. The study demonstrated that this compound could be efficiently coupled with various heterocyclic scaffolds to yield potent inhibitors of protein kinases involved in inflammatory pathways. The trifluoromethoxy group was found to significantly enhance the metabolic stability of the resulting compounds, a critical factor in improving their pharmacokinetic profiles. These findings underscore the compound's potential as a key intermediate in the design of next-generation anti-inflammatory drugs.
Another notable application of Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate was reported in a recent Bioorganic & Medicinal Chemistry Letters article. The study focused on its role in the synthesis of novel antimicrobial agents targeting multidrug-resistant bacterial strains. The researchers utilized the compound's reactive iodo group to facilitate cross-coupling reactions, enabling the rapid generation of a diverse library of pyridine-based analogs. Preliminary screening revealed several analogs with potent activity against methicillin-resistant Staphylococcus aureus (MRSA), highlighting the compound's utility in addressing the growing challenge of antibiotic resistance.
Beyond its applications in drug discovery, Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate has also been investigated for its potential in chemical biology probes. A 2024 study in ACS Chemical Biology detailed its use in the development of fluorescent probes for imaging cellular processes. The aminomethyl group was functionalized with a fluorophore, allowing for real-time visualization of kinase activity in live cells. This innovative approach provides researchers with a powerful tool to study intracellular signaling pathways and evaluate the efficacy of kinase inhibitors in a physiological context.
In conclusion, Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804362-34-2) represents a highly versatile and valuable compound in the fields of medicinal chemistry and chemical biology. Its unique structural features enable diverse applications, from the synthesis of kinase inhibitors and antimicrobial agents to the development of advanced imaging probes. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in the discovery and development of novel therapeutics and research tools. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and targeted drug delivery systems.
1804362-34-2 (Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)